Cas no 1237104-84-5 (4-(2-Methylthiophenyl)-2-nitrobenzoic acid)

4-(2-Methylthiophenyl)-2-nitrobenzoic acid structure
1237104-84-5 structure
Product Name:4-(2-Methylthiophenyl)-2-nitrobenzoic acid
CAS No:1237104-84-5
MF:C14H11NO4S
MW:289.306442499161
MDL:MFCD18320479
CID:2760165
PubChem ID:53226381
Update Time:2025-04-21

4-(2-Methylthiophenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18320479
    • 4-(2-Methylthiophenyl)-2-nitrobenzoic acid, 95%
    • 4-(2-methylsulfanylphenyl)-2-nitrobenzoic acid
    • 1237104-84-5
    • 4-(2-METHYLTHIOPHENYL)-2-NITROBENZOIC ACID
    • 4-(2-Methylthiophenyl)-2-nitrobenzoic acid
    • MDL: MFCD18320479
    • Inchi: 1S/C14H11NO4S/c1-20-13-5-3-2-4-10(13)9-6-7-11(14(16)17)12(8-9)15(18)19/h2-8H,1H3,(H,16,17)
    • InChI Key: USSSEMJZVJJSJW-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 289.04087901Da
  • Monoisotopic Mass: 289.04087901Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 108Ų

4-(2-Methylthiophenyl)-2-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327659-5 g
4-(2-Methylthiophenyl)-2-nitrobenzoic acid, 95%; .
1237104-84-5 95%
5g
€1159.00 2023-04-26
abcr
AB327659-5g
4-(2-Methylthiophenyl)-2-nitrobenzoic acid, 95%; .
1237104-84-5 95%
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€1159.00 2024-06-08
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